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Compound of Interest

Compound Name: 2-Phenyl-L-phenylalanine

Cat. No.: B15234257 Get Quote

An in-depth technical guide on the discovery and history of "2-Phenyl-L-phenylalanine"

cannot be provided as the compound name is ambiguous and does not correspond to a

standard, well-documented chemical entity in scientific literature. Extensive searches have not

yielded information on a molecule with this specific name, suggesting a potential misnomer in

the query.

The nomenclature "2-Phenyl-L-phenylalanine" is chemically imprecise. The "2-Phenyl" could

speculatively refer to a substitution at various positions on the L-phenylalanine molecule,

leading to several possible structures, none of which are commonly referred to by this name.

Standard chemical naming conventions would provide a more precise locator, such as α-

phenyl, β-phenyl, or a numbered position on the phenyl ring of the original phenylalanine

structure.

For researchers, scientists, and drug development professionals, precision in chemical

nomenclature is paramount. To that end, this guide presents information on several well-

characterized derivatives of L-phenylalanine that may be relevant to the user's interest.

Related Phenylalanine Derivatives
Instead of the requested compound, several other derivatives of L-phenylalanine have been

synthesized and studied. These include compounds with substitutions on the amino group, the

alkyl chain, or the phenyl ring.

Alpha-Substituted Phenylalanine Derivatives
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One common modification is the substitution at the alpha-carbon (the carbon atom adjacent to

the carboxyl group).

α-Methyl-L-phenylalanine: This compound is a derivative of L-phenylalanine with a methyl

group attached to the alpha-carbon. It is used in peptide synthesis and drug design to create

more stable therapeutic agents due to its enhanced hydrophobic properties.

Chemical Formula: C₁₀H₁₃NO₂

Molecular Weight: 179.22 g/mol

CAS Number: 23239-35-2[1]

Beta-Substituted Phenylalanine Derivatives
Isomers of phenylalanine with the amino group at the beta-position are also of significant

interest in medicinal chemistry.

β-Phenylalanine: Unlike the alpha-amino acid L-phenylalanine, in β-phenylalanine the amino

group is attached to the second carbon from the carboxyl group. Derivatives of β-

phenylalanine are explored as precursors for various pharmaceuticals, including antiviral and

anticancer agents.

Phenyl Ring-Substituted Phenylalanine Derivatives
Modifications to the phenyl ring of L-phenylalanine are common in drug development to alter

the molecule's electronic properties and biological activity.

Boc-L-2-fluoro-phenylalanine: This is a derivative where the amino group is protected by a

tert-butyloxycarbonyl (Boc) group, and a fluorine atom is substituted at the 2-position of the

phenyl ring. The fluorine substitution significantly influences the molecule's lipophilicity and

electronic distribution, making it a valuable component in medicinal chemistry.[2]

Chemical Formula: C₁₄H₁₈FNO₄

Molecular Weight: Approximately 283.3 g/mol

CAS Number: 114873-00-6[2]
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2-Bromo-L-phenylalanine: This derivative features a bromine atom on the phenyl ring, which

enhances its chemical reactivity.[3] It is utilized as a building block in pharmaceutical

development and as a non-canonical amino acid in protein engineering to modify protein

structure and function.[3]

2-Methyl-L-phenylalanine: In this compound, a methyl group is attached to the 2-position of

the phenyl ring.

Chemical Formula: C₁₀H₁₃NO₂

Molecular Weight: 179.22 g/mol

CAS Number: 80126-53-0[4]

Experimental Protocols and Data
Detailed experimental protocols and quantitative data are highly specific to the particular

compound being synthesized or studied. As "2-Phenyl-L-phenylalanine" is not a clearly

identified compound, a generalized protocol cannot be provided. The synthesis of the

derivatives mentioned above involves specific starting materials, reagents, and reaction

conditions that are detailed in the scientific literature for each respective compound.

For instance, the synthesis of Boc-L-2-F-phenylalanine often starts with protected

phenylalanine precursors and involves the use of specific fluorinating agents.[2]

Signaling Pathways and Experimental Workflows
The biological activity and the signaling pathways affected by a phenylalanine derivative are

entirely dependent on its specific chemical structure. Without a defined structure for "2-Phenyl-
L-phenylalanine," it is not possible to create diagrams of signaling pathways or experimental

workflows.

For any of the well-defined derivatives, such as those used in drug development, the

experimental workflow would typically involve:

Synthesis and Characterization: Chemical synthesis of the compound followed by

purification and structural confirmation using techniques like NMR and mass spectrometry.
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In Vitro Assays: Testing the compound's activity on isolated enzymes or cells to determine its

mechanism of action and potency.

In Vivo Studies: Evaluating the compound's efficacy and safety in animal models.

Below is a generalized workflow for the initial stages of evaluating a novel phenylalanine

derivative.

Synthesis & Characterization In Vitro Evaluation

Chemical Synthesis Purification (e.g., HPLC) Structural Analysis (NMR, MS) Target Binding AssayTest Compound Cell-Based Functional Assay Cytotoxicity Assay

Click to download full resolution via product page

Generalized workflow for initial evaluation of a novel compound.

In conclusion, while a guide on "2-Phenyl-L-phenylalanine" cannot be provided due to the

ambiguity of the name, the field of medicinal chemistry offers a rich landscape of well-defined

L-phenylalanine derivatives. Researchers interested in this area are encouraged to specify the

exact chemical structure of interest to obtain detailed and accurate technical information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [discovery and history of 2-Phenyl-L-phenylalanine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15234257#discovery-and-history-of-2-phenyl-l-
phenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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